Cas no 868369-15-7 (N-(2Z)-3-ethyl-4-methoxy-7-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-methoxybenzamide)

• Product Name: N-(2Z)-3-ethyl-4-methoxy-7-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-methoxybenzamide
• CAS No: 868369-15-7
• MF: C₁₉H₂₀N₂O₃S
• MW: 356.438703536987
• CID: 5911780
• PubChem ID: 2150835
• Update Time: 2025-08-05

N-(2Z)-3-ethyl-4-methoxy-7-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-3-ethyl-4-methoxy-7-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-methoxybenzamide
• F1814-0239
• 868369-15-7
• N-(3-ethyl-4-methoxy-7-methyl-1,3-benzothiazol-2-ylidene)-3-methoxybenzamide
• N-[(2Z)-3-ethyl-4-methoxy-7-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-methoxybenzamide
• AKOS024610909
• (Z)-N-(3-ethyl-4-methoxy-7-methylbenzo[d]thiazol-2(3H)-ylidene)-3-methoxybenzamide
• Benzamide, N-(3-ethyl-4-methoxy-7-methyl-2(3H)-benzothiazolylidene)-3-methoxy-

• Inchi： 1S/C19H20N2O3S/c1-5-21-16-15(24-4)10-9-12(2)17(16)25-19(21)20-18(22)13-7-6-8-14(11-13)23-3/h6-11H,5H2,1-4H3
• InChI Key： VSMKOCBHNFLYMV-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC)C2=C(OC)C=CC(C)=C2S1)(=O)C1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 356.11946368g/mol
• Monoisotopic Mass: 356.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 76.4Ų

Additional information on N-(2Z)-3-ethyl-4-methoxy-7-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-methoxybenzamide

Comprehensive Overview of N-(2Z)-3-ethyl-4-methoxy-7-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-methoxybenzamide (CAS No. 868369-15-7)

N-(2Z)-3-ethyl-4-methoxy-7-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-methoxybenzamide (CAS No. 868369-15-7) is a specialized organic compound with a unique molecular structure that combines a benzothiazole core with a methoxybenzamide moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential biological activities. The Z-configuration of the imine bond in its structure is critical for its stereochemical properties, which may influence its interaction with biological targets. Researchers are particularly interested in its structure-activity relationship (SAR), as modifications to the ethyl, methoxy, or methyl groups could yield derivatives with enhanced efficacy.

In recent years, the demand for heterocyclic compounds like N-(2Z)-3-ethyl-4-methoxy-7-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-methoxybenzamide has surged, driven by their applications in drug discovery and material science. A trending topic in organic chemistry is the development of sustainable synthesis methods for such compounds, aligning with the global push for green chemistry. Scientists are exploring catalytic processes and solvent-free reactions to minimize environmental impact while maintaining high yields. This compound’s benzothiazole scaffold is also a focal point in medicinal chemistry, as it is found in molecules with antimicrobial, anti-inflammatory, and anticancer properties.

The physicochemical properties of CAS No. 868369-15-7 are another area of interest. Its lipophilicity, influenced by the methoxy and ethyl substituents, affects its bioavailability and membrane permeability—key factors in drug design. Computational studies using molecular docking and QSAR modeling are frequently employed to predict its binding affinity to proteins or enzymes. Such in silico approaches are cost-effective and align with the growing trend of AI-driven drug discovery, a hot topic in 2024.

From an industrial perspective, N-(2Z)-3-ethyl-4-methoxy-7-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-methoxybenzamide is often discussed in the context of patent literature and intellectual property. Companies are actively filing patents for derivatives of this compound, highlighting its commercial potential. Additionally, its synthesis is frequently optimized for scale-up production, addressing challenges like regioselectivity and purification. These aspects are crucial for researchers searching for high-purity intermediates or building blocks for complex molecules.

Another emerging application of this compound lies in material science, particularly in the development of organic semiconductors or fluorescent probes. The benzothiazole unit’s electron-rich nature makes it a candidate for optoelectronic materials, a field gaining traction due to advancements in flexible electronics and solar cells. This interdisciplinary relevance underscores the compound’s versatility beyond traditional chemistry domains.

For researchers and suppliers, CAS No. 868369-15-7 is often associated with queries like "synthesis protocol", "supplier availability", or "biological activity data". Ensuring accurate analytical characterization (e.g., via NMR, HPLC, or mass spectrometry) is essential for quality control, a recurring theme in online forums and scientific databases. As the compound gains visibility, collaborations between academia and industry are likely to expand, further driving innovation in its applications.